Cas no 55327-45-2 (2, 3, 5, 4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside)

• Product Name: 2, 3, 5, 4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside
• CAS No: 55327-45-2
• Molecular Formula: C₂₀H₂₂O₉
• Molecular Weight: 406.38328
• CID: 365885
• PubChem ID: 73981748

2, 3, 5, 4'-Tetrahydroxystilbene-2-O-β-D-glucopyranoside Properties

Names and Identifiers

• β-D-Glucopyranoside,2,4-dihydroxy-6-[2-(4-hydroxyphenyl)ethenyl]phenyl
• 2,3,5,4'-TETRAHYDROXY STILBENE-2-Ο-Β-D-GLUCOSIDE
• (2S,3R,4S,5S,6R)-2-[2,4-dihydroxy-6-[(E)-2-(4-hydroxyphenyl)vinyl]phenoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• 2,3,4,5,6-PENTAFLUOROPHENYL3-NITROBENZENESULFONATE
• 2,3,5,4-tetrahydroxyl
• X1240
• 2,3,5,4'-Tetrahydroxyl-diphenylethylene-2-O-beta-D-glucoside
• stibene glucoside
• Polygonum Multiflorum Extract
• 2,3,5,4'-tetrahydroxystilbene-2-o-beta-d-glucopyranoside
• BCP25994
• 2-[2,4-dihydroxy-6-[2-(4-hydroxyphenyl)vinyl]phenoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• 2,3,5,4'-TETRAHYDROXY STILBENE-2-Omicron-Beta-D-GLUCOSIDE
• 2,3,4',5-Tetrahydroxystilbene 2-O-D-glucoside;2,3,5,4'-Tetrahydroxyl diphenylethylene-2-O-glucoside
• 2,3,5,4'-tetrahydroxystilbene 2-O-beta-D-glucoside
• (2S,3R,4S,5S,6R)-2-[2,4-dihydroxy-6-[(E)-2-(4-hydroxyphenyl)ethenyl]phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• FT-0689378
• 55327-45-2
• 2,3,5,4'-Tetrahydroxystilbene 2-O-(c)micro-D-glucoside

• InChIKey： JAYVHSBYKLLDJC-DSNJPTTOSA-N
• Inchi： InChI=1S/C20H22O9/c21-9-15-16(25)17(26)18(27)20(28-15)29-19-11(7-13(23)8-14(19)24)4-1-10-2-5-12(22)6-3-10/h1-8,15-18,20-27H,9H2/b4-1+/t15-,16-,17+,18-,20+/m1/s1
• SMILES： C1=CC(=CC=C1C=CC2=C(C(=CC(=C2)O)O)OC3C(C(C(C(O3)CO)O)O)O)O

Computed Properties

• Exact Mass: 406.12600
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 406.126382
• Heavy Atom Count: 29
• Complexity: 536
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 160

Experimental Properties

• LogP: 0.15250
• PSA: 160.07000
• Boiling Point: 715.0±60.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 386.2±32.9 °C
• Color/Form: No data avaiable
• Density: 1.593